Cas no 1805756-35-7 (2-Cyano-5-hydroxyphenylhydrazine)

• Product Name: 2-Cyano-5-hydroxyphenylhydrazine
• CAS No: 1805756-35-7
• MF: C₇H₇N₃O
• MW: 149.149980783463
• CID: 4934774
• Update Time: 2025-10-29

2-Cyano-5-hydroxyphenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-5-hydroxyphenylhydrazine

• Inchi： 1S/C7H7N3O/c8-4-5-1-2-6(11)3-7(5)10-9/h1-3,10-11H,9H2
• InChI Key： ZVDPPPGSVHVVKG-UHFFFAOYSA-N
• SMILES： OC1C=CC(C#N)=C(C=1)NN

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• XLogP3: 1.1
• Topological Polar Surface Area: 82.1

Additional information on 2-Cyano-5-hydroxyphenylhydrazine

2-Cyano-5-Hydroxyphenylhydrazine: A Comprehensive Overview

The compound with CAS No. 1805756-35-7, known as 2-Cyano-5-Hydroxyphenylhydrazine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyano group and a hydroxyl group on a phenyl ring, along with a hydrazine moiety. Its structure not only makes it a versatile building block for various chemical reactions but also positions it as a promising candidate for drug discovery and development.

2-Cyano-5-Hydroxyphenylhydrazine exhibits interesting physicochemical properties that make it suitable for a wide range of applications. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive compounds, particularly in the development of anticancer agents. Researchers have explored its ability to form stable complexes with metal ions, which could be exploited in designing novel coordination compounds with therapeutic applications.

The synthesis of 2-Cyano-5-Hydroxyphenylhydrazine involves a multi-step process that typically begins with the preparation of the corresponding phenol derivative. The introduction of the cyano group and the hydrazine moiety requires precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis have been employed to optimize the production process, making it more efficient and environmentally friendly.

One of the most intriguing aspects of 2-Cyano-5-Hydroxyphenylhydrazine is its reactivity towards various electrophiles and nucleophiles. This property has been leveraged in the design of novel heterocyclic compounds, which are known for their diverse biological activities. For instance, recent research has demonstrated that derivatives of this compound exhibit potent antioxidant and anti-inflammatory properties, making them valuable leads for developing new drugs targeting chronic diseases such as arthritis and neurodegenerative disorders.

In addition to its role in drug discovery, 2-Cyano-5-Hydroxyphenylhydrazine has found applications in materials science. Its ability to form stable coordination complexes with transition metals has led to its use in the development of metal-organic frameworks (MOFs) and other advanced materials. These materials hold promise for applications in gas storage, catalysis, and sensing technologies.

From an environmental perspective, 2-Cyano-5-Hydroxyphenylhydrazine has been studied for its potential as a green reagent in organic synthesis. Its ability to participate in catalytic cycles without generating harmful byproducts aligns with the growing demand for sustainable chemical processes. Researchers have explored its use in asymmetric synthesis, where it serves as a chiral auxiliary to facilitate the formation of enantioselective products.

The latest advancements in computational chemistry have further enhanced our understanding of 2-Cyano-5-Hydroxyphenylhydrazine's properties. Molecular modeling studies have provided insights into its electronic structure, reactivity, and interactions with biological targets. These studies have paved the way for rational drug design approaches, enabling scientists to tailor the molecule's properties for specific therapeutic applications.

In conclusion, 2-Cyano-5-Hydroxyphenylhydrazine (CAS No. 1805756-35-7) is a versatile compound with immense potential across multiple disciplines. Its unique structure, reactivity, and biological activity make it an invaluable tool in modern chemistry and pharmacology. As research continues to uncover new applications and mechanisms of action, this compound is poised to play a pivotal role in advancing scientific knowledge and technological innovation.